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Compound of Interest

Compound Name: Sodium butyrate-D7

Cat. No.: B1406522

An In-Depth Technical Guide to High-Purity Sodium Butyrate-D7 for Researchers and Drug
Development Professionals

This guide provides comprehensive technical information on high-purity Sodium butyrate-D7,
a deuterated analog of the short-chain fatty acid, sodium butyrate. It is intended for
researchers, scientists, and professionals in drug development who are utilizing this stable
iIsotope-labeled compound in their studies. This document covers commercial suppliers,
guantitative specifications, detailed experimental protocols for its use as an internal standard
and in metabolic labeling, and an overview of the key signaling pathways influenced by sodium
butyrate.

Commercial Suppliers and Specifications

High-purity Sodium butyrate-D7 is available from several specialized chemical suppliers. The
following table summarizes the key quantitative data for the products offered by prominent
vendors. It is recommended to request a lot-specific Certificate of Analysis for the most
accurate and up-to-date information.
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Isotopic .
. Product CAS Molecular Molecular . Chemical
Supplier . Enrichme .
Number Number Formula Weight . Purity
n
CDN 270564- CDsCD2C 98 atom %
D-5372 117.13 -
Isotopes 49-3 D2COONa D
270564-
Eurisotop DLM-7616 49.3 CaD7NaO: 117.13 98% >98%
Medical
270564- C4HD702-
Isotopes, - 117.13 - -
49-3 Na
Inc.
29408
Cayman (related 73607-83- >98% (d1-
) i CaHD702 95.1 -
Chemical Butyric 7 d7)
Acid-d7)

Note: Data is subject to lot-to-lot variability. Please consult the supplier for the most current

specifications. Cayman Chemical provides the deuterated free acid, which can be used as a

standard or converted to the sodium salt.

Experimental Protocols

Sodium butyrate-D7 is primarily utilized as an internal standard for the accurate quantification

of endogenous sodium butyrate in various biological matrices by mass spectrometry. It is also a

valuable tool for metabolic labeling studies to trace the fate of butyrate in cellular systems.

Quantification of Sodium Butyrate using Sodium
butyrate-D7 as an Internal Standard

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the quantification of short-chain fatty acids

(SCFAS), including butyrate, in biological samples such as cell culture supernatant, fecal

extracts, or plasma.
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Caption: Workflow for SCFA quantification by GC-MS using a deuterated internal standard.
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Methodology:

o Sample Collection: Collect biological samples (e.g., 100 uL of plasma or cell culture
supernatant, or ~50 mg of fecal homogenate).

 Internal Standard Spiking: Add a known concentration of Sodium butyrate-D7 solution in an
appropriate solvent to each sample. The concentration should be chosen to be within the
range of the expected endogenous butyrate concentrations.

 Acidification: Acidify the sample to a pH of approximately 2-3 with an acid such as
hydrochloric acid (HCI) or sulfuric acid (H2SOa) to protonate the SCFAs.

o Extraction: Perform a liquid-liquid extraction by adding a water-immiscible organic solvent
(e.g., diethyl ether or ethyl acetate), vortexing, and centrifuging to separate the phases.
Collect the organic layer containing the SCFAs. Repeat the extraction for better recovery.

e Drying: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

o Derivatization: Reconstitute the dried extract in a derivatization agent to increase the
volatility of the SCFAs for GC analysis. A common method is silylation using agents like N-
tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

e GC-MS Analysis:

o Injection: Inject the derivatized sample into the GC-MS system.

o Separation: Use a polar capillary column (e.g., a wax-based column like DB-WAX) suitable
for separating fatty acid derivatives.

o Detection: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode to
monitor specific ions for the derivatized endogenous butyrate and the deuterated internal
standard.

¢ Quantification:

o Integrate the peak areas for both the analyte and the internal standard.
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o Calculate the ratio of the peak area of endogenous butyrate to that of Sodium butyrate-
D7.

o Determine the concentration of butyrate in the original sample by comparing this ratio to a
calibration curve prepared with known concentrations of unlabeled sodium butyrate and a

fixed concentration of the internal standard.
2. Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol provides a general method for quantifying SCFAs, which often involves
derivatization to improve chromatographic retention and ionization efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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